1-acetyl-N-[2-(2-methoxyphenyl)ethyl]-4-piperidinecarboxamide

• IUPAC Name: 1-acetyl-N-[2-(2-methoxyphenyl)ethyl]piperidine-4-carboxamide
• InChI: InChI=1S/C17H24N2O3/c1-13(20)19-11-8-15(9-12-19)17(21)18-10-7-14-5-3-4-6-16(14)22-2/h3-6,15H,7-12H2,1-2H3,(H,18,21)
• InChI Key: WCTGIDXBLPRTEI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)C(=O)NCCC2=CC=CC=C2OC
• Molecular Formula: C17H24N2O3
• Molecular Weight: 304.4 g/mol

Description

1-acetyl-N-[2-(2-methoxyphenyl)ethyl]-4-piperidinecarboxamide, also known as AH7921, is a synthetic opioid analgesic drug that was first synthesized in the 1970s. It has been found to have a high affinity for the mu-opioid receptor and has been studied for its potential use in pain management.

Mechanism of Action

1-acetyl-N-[2-(2-methoxyphenyl)ethyl]-4-piperidinecarboxamide acts as an agonist at the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. It binds to the receptor and activates it, leading to the release of endogenous opioids and the inhibition of pain signals.
Biochemical and Physiological Effects:
1-acetyl-N-[2-(2-methoxyphenyl)ethyl]-4-piperidinecarboxamide has been found to have similar effects to other opioids, including analgesia, sedation, respiratory depression, and euphoria. It has also been found to have a lower potential for abuse and dependence compared to other opioids.

Advantages and Limitations for Lab Experiments

1-acetyl-N-[2-(2-methoxyphenyl)ethyl]-4-piperidinecarboxamide has been found to have a high affinity for the mu-opioid receptor, making it a useful tool for studying the receptor and its role in pain management. However, its potential for abuse and dependence may limit its use in lab experiments.

Future Directions

Future research on 1-acetyl-N-[2-(2-methoxyphenyl)ethyl]-4-piperidinecarboxamide could focus on its potential use in pain management and opioid addiction treatment. It could also be studied for its potential use in other areas, such as depression and anxiety disorders. Additionally, research could be conducted to further understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 1-acetyl-N-[2-(2-methoxyphenyl)ethyl]-4-piperidinecarboxamide involves the reaction of 4-piperidone with 2-methoxyphenethylamine to form the intermediate 1-(2-methoxyphenethyl)-4-piperidone. This intermediate is then reacted with acetic anhydride to form the final product, 1-acetyl-N-[2-(2-methoxyphenyl)ethyl]-4-piperidinecarboxamide.

Scientific Research Applications

1-acetyl-N-[2-(2-methoxyphenyl)ethyl]-4-piperidinecarboxamide has been studied for its potential use in pain management due to its high affinity for the mu-opioid receptor. It has also been studied for its potential use in the treatment of opioid addiction and withdrawal symptoms.